1-(Trimethylsilyl)piperidine
Overview
Description
1-(Trimethylsilyl)piperidine, also known as this compound, is a useful research compound. Its molecular formula is C8H19NSi and its molecular weight is 157.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Membrane Technology for Liquid-Liquid Separation
1-(Trimethylsilyl)piperidine has been involved in the development of advanced membranes for liquid-liquid separation. Specifically, poly[(1-trimethylsilyl)-1-propyne]-based membranes have shown promising applications in the pervaporation recovery of organic products from fermentation broths, such as bioethanol and biobutanol, as well as in the nanofiltration separation of organics. These membranes, prepared with certain catalysts, exhibit good chemical resistance under the conditions of separating fermentation broths, marking a significant advance in the field of membrane technology for industrial separations Volkov, Volkov, & Khotimskiǐ, 2009.
Piperidine Alkaloids in Pharmacology
The piperidine skeleton is a crucial moiety in various pharmacologically active compounds, including those derived from natural sources such as Piper spp. Piperidine alkaloids, including those structurally related to this compound, have been extensively studied for their diverse medicinal properties. They have been found in several plant species, including those belonging to the Pinus genus, and are noted for their wide range of therapeutic applications, from antimicrobial to neuroprotective effects. This highlights the significance of piperidine structures in the development of new therapeutic agents Singh et al., 2021.
Drug Discovery and Development
The piperidine ring is a common feature in many pharmaceuticals due to its versatility and the broad spectrum of pharmacological activities it imparts. Research into piperazine and piperidine derivatives has yielded compounds with a wide range of therapeutic uses, including antipsychotic, antidepressant, anticancer, and anti-inflammatory properties. This work underscores the ongoing interest in piperidine derivatives as valuable scaffolds for drug discovery and development, pointing to their potential for yielding new therapeutic agents across various disease states Rathi, Syed, Shin, & Patel, 2016.
Antimycobacterial Activity
The structural motif of piperidine has been explored for its potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. Piperazine analogues, featuring the piperidine ring, have been highlighted for their promising anti-mycobacterial activities. This research offers valuable insights into the design and structure-activity relationships (SAR) of piperidine-based anti-TB molecules, suggesting a path forward for the development of safer, more selective, and cost-effective anti-mycobacterial agents Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020.
Bioactive Compound Production by Endophytes
Endophytes, microorganisms living inside plant tissues, have been identified as sources of bioactive compounds, including those related to piperidine and piperine, in plants like Piper spp. These findings suggest the potential for using endophytes in the biotechnological production of piperidine and piperine, offering a sustainable alternative to the direct extraction from plants. This approach could help meet the demand for these valuable compounds, which have applications ranging from pharmaceuticals to food preservation Mitra, Biswas, Mukherjee, Nongdam, Pandey, & Dey, 2021.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
trimethyl(piperidin-1-yl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NSi/c1-10(2,3)9-7-5-4-6-8-9/h4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLADIVUISABQHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)N1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063175 | |
Record name | Piperidine, 1-(trimethylsilyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3768-56-7 | |
Record name | 1-(Trimethylsilyl)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3768-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Piperidine, 1-(trimethylsilyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003768567 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Piperidine, 1-(trimethylsilyl)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Piperidine, 1-(trimethylsilyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8063175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(trimethylsilyl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.090 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(Trimethylsilyl)piperidine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6SKK75P8S3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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